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Compound of Interest

(S)-4-Benzyl-3-
Compound Name:
propionyloxazolidin-2-one

Cat. No.: B132915

Abstract

This document provides a technical overview of the molecular properties of (S)-4-Benzyl-3-
propionyloxazolidin-2-one, a chiral auxiliary widely used in the asymmetric synthesis of
various pharmaceuticals and fine chemicals.[1] Key physicochemical data, including molecular
formula and weight, are presented. The methodology for the calculation of its molecular weight
is detailed, and a structural representation is provided for reference. This guide is intended for
researchers, chemists, and professionals in the field of drug development and organic
synthesis.

Physicochemical Properties

The fundamental molecular characteristics of (S)-4-Benzyl-3-propionyloxazolidin-2-one have
been determined and are summarized below. This data is critical for stoichiometric calculations
in reaction planning and for the characterization of synthesized compounds.

Identifier Value Source
Molecular Formula C13H15NOs3 [1112][3][4]
Molecular Weight 233.26 g/mol [1][2][4]
CAS Number 101711-78-8 [2][4]
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Methodology for Molecular Weight Determination

The molecular weight of a compound is a fundamental property derived from its molecular
formula and the standard atomic weights of its constituent elements. It represents the mass of
one mole of the substance.

Protocol for Calculation:

 Identify the Molecular Formula: The established molecular formula for (S)-4-Benzyl-3-
propionyloxazolidin-2-one is C13H1sNOs.[1][2][5]

o Determine Elemental Composition: The formula indicates the number of atoms of each
element in one molecule:

o

Carbon (C): 13 atoms

[¢]

Hydrogen (H): 15 atoms

[¢]

Nitrogen (N): 1 atom

o

Oxygen (O): 3 atoms

o Utilize Standard Atomic Weights: The calculation employs the standard atomic weights
provided by the International Union of Pure and Applied Chemistry (IUPAC).

o

Atomic weight of C=12.011 u

[¢]

Atomic weight of H=1.008 u

[¢]

Atomic weight of N = 14.007 u

o

Atomic weight of O = 15.999 u

o Calculate Total Molecular Weight: The molecular weight is the sum of the atomic weights of
all atoms in the molecule.

o Mass = (13 x 12.011) + (15 x 1.008) + (1 x 14.007) + (3 x 15.999)
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o Mass = 156.143 + 15.120 + 14.007 + 47.997

o Molecular Weight = 233.267 g/mol

The workflow for this calculation is visualized in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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